3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one

• IUPAC Name: 3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one
• InChI: InChI=1S/C15H20N2OS/c1-2-9-17-14(18)12-5-3-4-6-13(12)16-15(17)7-10-19-11-8-15/h3-6,16H,2,7-11H2,1H3
• InChI Key: XECBSXUWASAXSW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=CC=CC=C2NC13CCSCC3
• Molecular Formula: C15H20N2OS
• Molecular Weight: 276.4 g/mol

Description

3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one is a heterocyclic compound with a unique molecular structure. It has gained significant attention in the scientific community due to its potential therapeutic properties. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in disease progression. It can also modulate various signaling pathways, leading to the suppression of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress. It can also improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one in lab experiments is its high yield of synthesis. This makes it a cost-effective compound for large-scale production. However, its mechanism of action is not fully understood, and further studies are needed to elucidate its potential therapeutic properties fully.

Future Directions

There are several future directions for research on 3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one. One potential area of study is its use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential as an anti-cancer agent, particularly in combination with other drugs. Further studies are also needed to understand its mechanism of action fully and to identify its potential side effects.
Conclusion:
In conclusion, this compound is a heterocyclic compound with potential therapeutic properties. Its unique molecular structure and high yield of synthesis make it a promising candidate for developing new drugs. Further studies are needed to fully understand its mechanism of action and potential applications in scientific research.

Synthesis Methods

The synthesis of 3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one involves the reaction of 2-mercaptoquinazoline with 3-chloropropionyl chloride in the presence of a base. The resulting product is then treated with sodium hydroxide to obtain the desired compound. The yield of this synthesis method is relatively high, making it a suitable method for large-scale production.

Scientific Research Applications

3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one has been extensively studied for its potential therapeutic properties. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Its unique molecular structure makes it a potential candidate for developing new drugs with improved efficacy and fewer side effects.